Cas no 1110717-85-5 (3-(4-methoxyphenyl)-1,2,4triazolo3,4-b1,3,4thiadiazole-6-carbohydrazide)

3-(4-Methoxyphenyl)-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole-6-carbohydrazide is a heterocyclic compound featuring a fused triazolothiadiazole core with a carbohydrazide functional group. Its structure combines a methoxyphenyl substituent, enhancing its potential for diverse chemical reactivity and biological activity. This compound is of interest in medicinal chemistry due to the triazolothiadiazole scaffold, which is associated with antimicrobial, anti-inflammatory, and antitumor properties. The carbohydrazide moiety further expands its utility as a precursor for synthesizing derivatives with tailored pharmacological profiles. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies, particularly in drug discovery and agrochemical applications. The compound's stability and synthetic versatility underscore its value in research and development.
3-(4-methoxyphenyl)-1,2,4triazolo3,4-b1,3,4thiadiazole-6-carbohydrazide structure
1110717-85-5 structure
Product Name:3-(4-methoxyphenyl)-1,2,4triazolo3,4-b1,3,4thiadiazole-6-carbohydrazide
CAS No:1110717-85-5
MF:C11H10N6O2S
MW:290.301099300385
CID:5186260
PubChem ID:46741295
Update Time:2026-03-05

3-(4-methoxyphenyl)-1,2,4triazolo3,4-b1,3,4thiadiazole-6-carbohydrazide Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazole-6-carboxylic acid, 3-(4-methoxyphenyl)-, hydrazide
    • 3-(4-methoxyphenyl)-1,2,4triazolo3,4-b1,3,4thiadiazole-6-carbohydrazide
    • Inchi: 1S/C11H10N6O2S/c1-19-7-4-2-6(3-5-7)8-14-15-11-17(8)16-10(20-11)9(18)13-12/h2-5H,12H2,1H3,(H,13,18)
    • InChI Key: WNOYTOOWMYBUTI-UHFFFAOYSA-N
    • SMILES: S1C(C(NN)=O)=NN2C(C3=CC=C(OC)C=C3)=NN=C12

3-(4-methoxyphenyl)-1,2,4triazolo3,4-b1,3,4thiadiazole-6-carbohydrazide Pricemore >>

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Additional information on 3-(4-methoxyphenyl)-1,2,4triazolo3,4-b1,3,4thiadiazole-6-carbohydrazide

Comprehensive Overview of 3-(4-methoxyphenyl)-1,2,4triazolo3,4-b1,3,4thiadiazole-6-carbohydrazide (CAS No. 1110717-85-5)

The compound 3-(4-methoxyphenyl)-1,2,4triazolo3,4-b1,3,4thiadiazole-6-carbohydrazide (CAS No. 1110717-85-5) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of triazolothiadiazoles, which are known for their diverse biological activities and chemical versatility. Researchers and industries are increasingly exploring its use in pharmaceuticals, agrochemicals, and material science, making it a subject of interest in both academic and commercial sectors.

One of the key features of 3-(4-methoxyphenyl)-1,2,4triazolo3,4-b1,3,4thiadiazole-6-carbohydrazide is its heterocyclic backbone, which combines triazole and thiadiazole rings. This structural motif is often associated with enhanced stability and reactivity, making the compound a promising candidate for drug discovery. Recent studies have highlighted its potential as a bioactive scaffold, particularly in the development of antimicrobial and anti-inflammatory agents. With the rise of antibiotic resistance, the search for novel antimicrobial compounds has become a hot topic, and this molecule is being investigated for its efficacy against resistant bacterial strains.

In addition to its pharmaceutical applications, 3-(4-methoxyphenyl)-1,2,4triazolo3,4-b1,3,4thiadiazole-6-carbohydrazide has also shown promise in agrochemical research. The compound's ability to interact with biological targets in pests and pathogens has led to its evaluation as a potential pesticide or herbicide. As sustainable agriculture gains traction globally, the demand for eco-friendly and effective agrochemicals has surged, positioning this compound as a viable option for future formulations.

The synthesis of 3-(4-methoxyphenyl)-1,2,4triazolo3,4-b1,3,4thiadiazole-6-carbohydrazide involves a series of multistep reactions, often starting from readily available precursors. Chemists have optimized these processes to improve yield and purity, making the compound more accessible for research and development. Its carbohydrazide functional group further enhances its reactivity, allowing for derivatization and customization to meet specific application requirements.

From a material science perspective, this compound's unique electronic properties have sparked interest in its use for organic electronics and photovoltaic devices. The conjugated system within its structure enables efficient charge transfer, a critical factor in the performance of organic semiconductors. As the world shifts toward renewable energy solutions, the exploration of such materials for solar cells and light-emitting diodes (LEDs) has become a priority.

Safety and environmental impact are also important considerations when working with 3-(4-methoxyphenyl)-1,2,4triazolo3,4-b1,3,4thiadiazole-6-carbohydrazide. While it is not classified as a hazardous substance, proper handling and disposal protocols should always be followed to minimize risks. Regulatory bodies continue to monitor its use, ensuring compliance with global safety standards.

In conclusion, 3-(4-methoxyphenyl)-1,2,4triazolo3,4-b1,3,4thiadiazole-6-carbohydrazide (CAS No. 1110717-85-5) represents a versatile and promising compound with applications spanning multiple industries. Its triazolothiadiazole core, combined with its carbohydrazide functionality, offers a wealth of opportunities for innovation. Whether in drug development, agrochemicals, or advanced materials, this molecule is poised to play a significant role in addressing some of today's most pressing challenges.

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